CPL-active water-soluble aromatic oligoamide foldamers†
Organic & Biomolecular Chemistry Pub Date: 2023-04-12 DOI: 10.1039/D3OB00455D
Abstract
A series of enantiopure water-soluble quinoline-based foldamers were prepared and their optical and chiroptical properties in water were investigated. The new hexameric sequences incorporated either cationic or anionic water-solubilizing chains, and one of the oligomers was additionally functionalized by an electron donating moiety to further modulate the optoelectronic properties. A systematic study revealed strong electronic circular dichroism and circularly-polarized luminescence properties in water, with dissymmetry factors up to 2 × 10−2 in absorption and 5 × 10−3 in emission, regardless of the nature of the solubilizing chains and functions. This study therefore highlights new opportunities for the development of water-soluble and chiroptically-active artificial systems towards chirality-associated applications in aqueous or biological media.
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Journal Name：Organic & Biomolecular Chemistry
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